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Introduction
cis-Dichlorobis(triphenylphosphine)platinum(II), a square planar platinum(II) complex, is a

versatile reagent in organometallic chemistry. While it finds application in various catalytic

processes, including hydrosilylation, its role in hydrogenation is most prominently observed

when used in conjunction with a co-catalyst, typically tin(II) chloride. This combination forms a

highly active species for the homogeneous hydrogenation of unsaturated carbon-carbon

bonds. This document provides detailed application notes and protocols for the use of cis-
dichlorobis(triphenylphosphine)platinum(II) in catalytic hydrogenation, with a primary focus

on the platinum-tin bipartite catalyst system.

Core Concepts and Reaction Mechanism
The combination of cis-dichlorobis(triphenylphosphine)platinum(II) (cis-PtCl2(PPh3)2) and

tin(II) chloride (SnCl2) generates a catalytically active species, believed to be a platinum-

hydrido complex containing a platinum-tin bond. The proposed general mechanism for the

hydrogenation of an alkene is as follows:
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Catalyst Activation:cis-PtCl2(PPh3)2 reacts with SnCl2 to form an active platinum-tin

complex. In the presence of hydrogen gas, this complex undergoes oxidative addition to

form a platinum-hydrido species.

Olefin Coordination: The unsaturated substrate (alkene) coordinates to the platinum center.

Migratory Insertion: A hydride ligand on the platinum atom is transferred to one of the carbon

atoms of the double bond, forming a platinum-alkyl intermediate.

Reductive Elimination: The second hydride ligand combines with the alkyl group, leading to

the formation of the saturated alkane product and regenerating the active catalytic species.

This catalytic cycle allows for the stereospecific syn-addition of hydrogen across the double

bond.

Applications in Hydrogenation
The cis-PtCl2(PPh3)2-SnCl2 catalyst system is effective for the hydrogenation of various

unsaturated substrates, particularly short-chain olefins. Its homogeneous nature allows for

milder reaction conditions compared to some heterogeneous catalysts and can offer high

selectivity.

Data Presentation: Hydrogenation of Short-Chain
Olefins
While extensive quantitative data for a wide range of substrates is not readily available in the

public domain, the following table summarizes the typical performance of the cis-PtCl2(PPh3)2-

SnCl2 catalyst system for the hydrogenation of simple alkenes based on available literature.
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Substrate
Catalyst
System

Solvent
Temperatur
e (°C)

Pressure
(atm H₂)

Typical
Outcome

Ethylene

cis-

PtCl2(PPh3)2

/ SnCl2

Acetone 25 1

High

Conversion to

Ethane

Propylene

cis-

PtCl2(PPh3)2

/ SnCl2

Various Ambient 1

Good

Conversion to

Propane

1-Butene

cis-

PtCl2(PPh3)2

/ SnCl2

Various Ambient 1

Good

Conversion to

Butane

Note: The performance of the catalyst, including reaction rates and yields, is highly dependent

on the specific reaction conditions, substrate, and the ratio of platinum to tin.

Experimental Protocols
The following are generalized protocols for the hydrogenation of olefins using the cis-

PtCl2(PPh3)2-SnCl2 catalyst system. It is crucial to perform all reactions under an inert

atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.

Protocol 1: General Procedure for the Hydrogenation of
a Gaseous Olefin (e.g., Ethylene)
Materials:

cis-Dichlorobis(triphenylphosphine)platinum(II) (cis-PtCl2(PPh3)2)

Tin(II) chloride dihydrate (SnCl2·2H2O)

Anhydrous, degassed acetone (or other suitable solvent)

High-purity hydrogen gas

High-purity ethylene gas
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Schlenk flask or other suitable reaction vessel equipped with a magnetic stir bar

Gas burette or mass flow controller for monitoring gas uptake

Vacuum/inert gas manifold (Schlenk line)

Procedure:

Catalyst Preparation:

In a Schlenk flask under an inert atmosphere, add cis-PtCl2(PPh3)2 (e.g., 0.05 mmol) and

SnCl2·2H2O (e.g., 0.25 mmol, a 1:5 molar ratio is common).

Evacuate the flask and backfill with inert gas three times to ensure an oxygen-free

environment.

Add anhydrous, degassed acetone (e.g., 20 mL) via cannula or syringe.

Stir the mixture at room temperature until the catalyst components are fully dissolved. The

solution may change color, indicating the formation of the active complex.

Hydrogenation Reaction:

Evacuate the flask containing the catalyst solution and backfill with hydrogen gas to 1 atm.

Stir the solution under the hydrogen atmosphere for a predetermined time (e.g., 30

minutes) to allow for the formation of the hydride species.

Introduce a known volume of ethylene gas into the reaction vessel.

Monitor the reaction progress by measuring the uptake of hydrogen using a gas burette or

by analyzing aliquots of the gas phase by gas chromatography (GC).

Continue the reaction until the theoretical amount of hydrogen has been consumed or the

reaction ceases.

Work-up and Analysis:
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Once the reaction is complete, vent the excess hydrogen and ethylene in a safe manner.

The product (ethane) will be in the gas phase and can be analyzed by GC.

Visualizations
Logical Relationship of the Catalyst System

cis-PtCl2(PPh3)2
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Click to download full resolution via product page

Caption: Formation of the active catalyst from its precursors.

Experimental Workflow for Olefin Hydrogenation
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Caption: General workflow for catalytic hydrogenation.
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Proposed Catalytic Cycle for Alkene Hydrogenation
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To cite this document: BenchChem. [Application Notes and Protocols: cis-
Dichlorobis(triphenylphosphine)platinum(II) in Catalytic Hydrogenation]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b076907#using-cis-
dichlorobis-triphenylphosphine-platinum-ii-as-a-catalyst-in-hydrogenation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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